![molecular formula C4H8ClN3 B1466518 1-methyl-1H-imidazol-4-amine hydrochloride CAS No. 89088-69-7](/img/structure/B1466518.png)
1-methyl-1H-imidazol-4-amine hydrochloride
Overview
Description
1-methyl-1H-imidazol-4-amine hydrochloride belongs to the class of organic compounds known as n-substituted imidazoles . These are heterocyclic compounds containing an imidazole ring substituted at position 1 .
Synthesis Analysis
Recent advances in the synthesis of imidazoles have highlighted their importance as key components in functional molecules used in a variety of everyday applications . A practical synthetic route to an important pharmaceutical intermediate 1-methyl-4-phenyl-1H-imidazol-2-amine, via a three-step sequence involving cyclisation, hydrolysis, and methylation, has been reported .Molecular Structure Analysis
The molecular formula of this compound is C4H8ClN3 . The molecular weight is 133.58 g/mol . The InChI code is 1S/C6H11N3.ClH/c1-5(7)6-3-9(2)4-8-6;/h3-5H,7H2,1-2H3;1H .Physical And Chemical Properties Analysis
This compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0 . The exact mass is 133.0406750 g/mol, and the monoisotopic mass is also 133.0406750 g/mol . The topological polar surface area is 43.8 Ų .Scientific Research Applications
Synthesis and Analysis 1-Methyl-1H-imidazol-4-amine hydrochloride has been involved in research for the synthesis of various chemical compounds. For instance, research on the synthesis and analysis of 1-methyl-4-phenyl-1H-imidazol-2-amine, a pharmaceutical intermediate, involved a process that included cyclisation, hydrolysis, and methylation steps (Zhou, Du, Shi, Fang, & Chen, 2018).
Diazotransfer Reagent The compound has been utilized in the design and synthesis of a new diazotransfer reagent, imidazole-1-sulfonyl azide hydrochloride. This reagent is noted for its ability to convert primary amines into azides and activated methylene substrates into diazo compounds. It is significant for being prepared from inexpensive materials and being shelf-stable and crystalline (Goddard-Borger & Stick, 2007).
Antifungal Research Research on 1H-imidazol-1-amine derivatives, including those derived from this compound, has explored their potential as antifungal agents. Studies have shown that certain derivatives exhibit promising activities against fungal growth, highlighting the importance of exploring the structure-activity relationship of these compounds (Setzu, Stefancich, la Colla, & Castellano, 2002).
Chemical Reactions and Transformations The compound has been a subject in studies focusing on chemical reactions and transformations. For example, research on the serial double nucleophilic addition of amines to the imidazole nucleus involving compounds such as 1-methyl-1H-imidazole hydrochloride has provided insights into the formation of novel chemical entities (Ohta, Osaki, Nishio, Furusawa, Yamashita, & Kawasaki, 2000).
Supramolecular Assembly The compound has also been used in the study of supramolecular structures. Research involving (bis(1-methyl-imidazol-2-yl)methyl)(1-methyl-4-nitroimidazol-2-yl)methyl)amine and boric acid led to the formation of a supramolecular structure containing bundled antiparallel imidazole-boric acid helices (Cheruzel, Mashuta, & Buchanan, 2005).
Safety and Hazards
properties
IUPAC Name |
1-methylimidazol-4-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3.ClH/c1-7-2-4(5)6-3-7;/h2-3H,5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STHPSKXDPYIGLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80719128 | |
Record name | 1-Methyl-1H-imidazol-4-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80719128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1373223-63-2, 89088-69-7 | |
Record name | 1H-Imidazol-4-amine, 1-methyl-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373223-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-1H-imidazol-4-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80719128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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